Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole-1-carboxylate

• IUPAC Name: tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• InChI: InChI=1S/C19H26BNO4/c1-17(2,3)23-16(22)21-11-10-13-12-14(8-9-15(13)21)20-24-18(4,5)19(6,7)25-20/h8-12H,1-7H3
• InChI Key: WPSDWNFTICAMNI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(C=C3)C(=O)OC(C)(C)C
• Molecular Formula: C19H26BNO4
• DSSTOX Substance ID: DTXSID40373841
• Molecular Weight: 343.2 g/mol
• CAS RN: 777061-36-6

Description

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole-1-carboxylate is a useful research compound. Its molecular formula is C19H26BNO4 and its molecular weight is 343.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Intermediate Applications

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate and its derivatives are primarily used as intermediates in the synthesis of various biologically active compounds. For instance, a related compound, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, has been synthesized as an intermediate in the production of crizotinib, a medication used in cancer treatment (Kong et al., 2016).

Structural and Physicochemical Studies

Significant research has been conducted on the structural and physicochemical properties of these compounds. Studies include crystal structure analysis, density functional theory (DFT) calculations, and investigations into molecular electrostatic potential and frontier molecular orbitals. These studies are essential for understanding the chemical behavior and potential applications of these compounds in various scientific domains. For example, research on tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate demonstrated its role as a significant intermediate for 1H-indazole derivatives, with the compound's structure being extensively analyzed using various spectroscopic techniques and DFT calculations (Ye et al., 2021).

Polymer Synthesis and Applications

Compounds with the this compound moiety have been utilized in the synthesis of polymers. These polymers exhibit unique properties like fluorescence, which can be used in various applications, including sensing and imaging. For instance, a study demonstrated the use of related compounds in the synthesis of water-soluble polymers that exhibit bright fluorescence, useful for biological imaging and sensing applications (Fischer et al., 2013).

Safety and Hazards

The compound is classified as a combustible solid. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. It is also considered hazardous by the 2012 OSHA Hazard Communication Standard.

Biochemical Analysis

Biochemical Properties

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole-1-carboxylate plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound is known to interact with various enzymes involved in metabolic pathways, including those that facilitate the transfer of boron atoms. The nature of these interactions often involves the formation of covalent bonds between the boron atom in the compound and nucleophilic sites on the enzymes, leading to enzyme inhibition or activation .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the PI3K/Akt signaling pathway, which is crucial for cell growth and survival. Additionally, changes in gene expression related to metabolic enzymes have been noted, indicating its impact on cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The boron atom in the compound forms reversible covalent bonds with hydroxyl and amino groups in proteins and enzymes, leading to enzyme inhibition or activation. This mechanism is particularly relevant in the context of enzyme-catalyzed reactions where the compound acts as a competitive inhibitor .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, especially in the presence of moisture or light. Long-term studies have shown that its effects on cellular function can diminish over time, likely due to degradation of the compound .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been observed to have minimal toxic effects, while higher doses can lead to significant adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been noted, where the compound’s impact on metabolic pathways becomes pronounced only above certain dosage levels .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to boron metabolism. It interacts with enzymes such as boron transporters and boron-binding proteins, affecting metabolic flux and metabolite levels. These interactions can lead to alterations in the levels of key metabolites, impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to specific cellular compartments, where it can exert its biochemical effects. The compound’s distribution is influenced by its lipophilicity, allowing it to accumulate in lipid-rich areas .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is primarily localized in the cytoplasm and mitochondria, where it interacts with various enzymes and proteins. Targeting signals and post-translational modifications play a role in directing the compound to these specific compartments, ensuring its effective participation in biochemical reactions .